Cas no 6622-72-6 (2-[4-[(4-chlorophenyl)-phenylmethyl]piperazin-1-yl]acetamide)

• Product Name: 2-[4-[(4-chlorophenyl)-phenylmethyl]piperazin-1-yl]acetamide
• CAS No: 6622-72-6
• MF: C₁₉H₂₂ClN₃O
• MW: 343.850483417511
• CID: 1706494
• PubChem ID: 244269
• Update Time: 2025-04-21

2-[4-[(4-chlorophenyl)-phenylmethyl]piperazin-1-yl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[4-[(4-chlorophenyl)-phenylmethyl]piperazin-1-yl]acetamide
• AC1L6DCL
• SureCN10929636
• AR-1D7672
• NSC55064
• 2-{4-[(4-chlorophenyl)(phenyl)methyl]piperazin-1-yl}acetamide
• 2-[4-(4-chloro-benzhydryl)-piperazin-1-yl]-acetamide
• CTK5C3728
• AG-K-03242
• AC1Q3ND2
• AC1L6DCL; SureCN10929636; AR-1D7672; NSC55064; 2-{4-[(4-chlorophenyl)(phenyl)methyl]piperazin-1-yl}acetamide; 2-[4-(4-chloro-benzhydryl)-piperazin-1-yl]-acetamide; CTK5C3728; AG-K-03242; AC1Q3ND2;
• DTXSID10288251
• 2-[4-[(4-chlorophenyl)-phenyl-methyl]piperazin-1-yl]acetamide
• NSC-55064
• SCHEMBL10929636
• 2-[4-[(4-chlorophenyl)phenylmethyl]piperazin-1-yl]acetamide
• 6622-72-6
• DS-003861

• Inchi： 1S/C19H22ClN3O/c20-17-8-6-16(7-9-17)19(15-4-2-1-3-5-15)23-12-10-22(11-13-23)14-18(21)24/h1-9,19H,10-14H2,(H2,21,24)
• InChI Key： UTSUJWHGUFHWKK-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(C1C=CC=CC=1)N1CCN(CC(N)=O)CC1

Computed Properties

• Exact Mass: 343.14536
• Monoisotopic Mass: 343.14514
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.6
• XLogP3: 2.8

Experimental Properties

• Density: 1.223
• Boiling Point: 505.7°C at 760 mmHg
• Flash Point: 259.6°C
• Refractive Index: 1.606
• PSA: 49.57
• LogP: 3.10840